Dregeoside Ga1

• Molecular Formula: C49H80O17
• Molecular Weight: 941.1 g/mol
• InChI: InChI=1S/C49H80O17/c1-23(2)19-35(52)64-45-43(62-28(7)51)38-32(49(55)18-16-31(24(3)50)48(45,49)9)14-13-29-20-30(15-17-47(29,38)8)63-36-21-33(56-10)41(26(5)59-36)65-37-22-34(57-11)42(27(6)60-37)66-46-40(54)44(58-12)39(53)25(4)61-46/h13,23-27,30-34,36-46,50,53-55H,14-22H2,1-12H3/t24-,25-,26-,27-,30+,31-,32-,33+,34+,36+,37+,38-,39-,40-,41-,42-,43+,44-,45-,46+,47+,48+,49+/m1/s1
• InChIKey: LLIYLAIGJSAESV-DTLISDEOSA-N

Dregeoside Ga1: Compound Identity and Analytical Baselines

Dregeoside Ga1 (CAS 98665-66-8, molecular formula C49H80O17, MW 941.15) is a pregnane glycoside first isolated and structurally characterized from the herbs of Dregea volubilis (L.) Benth. (Asclepiadaceae/Apocynaceae) [1]. It belongs to a series of dregeosides (including H, Dp1, Da1, Gp1, and Ga1) that differ in their glycosidic substitution patterns, conferring distinct physicochemical and potential biological properties [1]. As a natural product with defined stereochemistry and a complex oligosaccharide chain, Dregeoside Ga1 serves as a critical analytical reference standard for the quality control of D. volubilis-derived herbal preparations and as a unique chemical probe for investigating structure-activity relationships within the pregnane glycoside class.

Analytical standard with documented purity specification

Curated spectroscopic reference data for confident dereplication

Defined botanical origin supports batch consistency

• [1] Yoshimura, S., Narita, H., Hayashi, K., & Mitsuhashi, H. (1985). Studies on the Constituents of Asclepiadaceae Plants. LIX. The Structures of Five New Glycosides from Dregea volubilis (L.) BENTH. Chemical and Pharmaceutical Bulletin, 33(6), 2287-2293. View Source

Why Dregeoside Ga1 Cannot Be Replaced by Analogs

Substitution with other dregeosides (e.g., Dregeoside Da1, Dregeoside H) or generic pregnane glycosides is not scientifically justified due to discrete structural differences that directly impact analytical specificity and potential bioactivity. Dregeoside Ga1 possesses a unique glycosidic architecture: a drebyssogenin G aglycone linked to a trisaccharide chain consisting of 6-deoxy-3-O-methyl-β-D-allopyranosyl-(1→4)-β-D-cymaropyranosyl-(1→4)-β-D-cymaropyranoside [1]. This differs from Dregeoside Da1, which has a distinct aglycone (drevogenin D) and a different saccharide composition (C42H70O15, MW 815.0) [REFS-1, REFS-2]. Even minor variations in glycosylation can drastically alter HPLC retention times, NMR spectral fingerprints, and molecular recognition by biological targets. Therefore, for accurate botanical authentication, quantitative analysis of D. volubilis extracts, or reproducible bioassays, the use of the exact compound is mandatory; near-analogs cannot serve as validated substitutes.

Structural divergence

Glycosylation pattern and stereochemistry differ across in-class analogs; direct substitution without structural validation may confound SAR interpretation.

Activity disparity

Reported cytotoxicity and enzyme inhibition endpoints diverge markedly among co-isolated Dregea glycosides; endpoint response may not transfer between analogs.

Reproducibility risk

Replacement by a congener without validated identity can introduce batch-to-batch variability and compromise experimental reproducibility.

• [1] Yoshimura, S., Narita, H., Hayashi, K., & Mitsuhashi, H. (1985). Studies on the Constituents of Asclepiadaceae Plants. LIX. The Structures of Five New Glycosides from Dregea volubilis (L.) BENTH. Chemical and Pharmaceutical Bulletin, 33(6), 2287-2293. View Source
• [2] Phuong, P. T., Anh, P. T. L., Nhiem, N. X., Thuy, N. T. K., & Kiem, P. V. (2020). Polyhydroxypregnane glycosides from Dregea volubilis. Vietnam Journal of Science and Technology, 58(4), 426-433. View Source

Dregeoside Ga1 Procurement Evidence

Structural Identity by Spectroscopy

Dregeoside Ga1 is distinguished from other dregeosides (e.g., Da1, H) by its specific aglycone and oligosaccharide composition. The structure was established as drebyssogenin G 3-O-[(6-deoxy-3-O-methyl)-β-D-allopyranosyl-(1→4)-β-D-cymaropyranosyl-(1→4)-β-D-cymaropyranoside] via comprehensive NMR and MS analysis [1]. In contrast, Dregeoside Da1 possesses a drevogenin D aglycone and a different molecular formula (C42H70O15 vs. C49H80O17 for Ga1), resulting in a molecular weight of 815.0 compared to 941.15 for Ga1 [REFS-1, REFS-2]. This structural divergence ensures distinct chromatographic behavior and spectroscopic signatures, making Ga1 a specific marker for D. volubilis chemotyping.

Structure Identity

Class-level

Curated complete NMR and MS data in Springer reference vs. uncurated data for analogs

Supports traceable identity verification

Data to verify against vendor COA

Evidence Dimension	Molecular Formula & Aglycone Identity
Target Compound Data	C49H80O17; Drebyssogenin G aglycone
Comparator Or Baseline	Dregeoside Da1: C42H70O15; Drevogenin D aglycone
Quantified Difference	Δ MW: +126.15 g/mol; distinct aglycone core
Conditions	Structural elucidation based on 1D/2D NMR and MS data (Chemical and Pharmaceutical Bulletin, 1985)

Why This Matters

This precise structural characterization is essential for analytical method development (HPLC fingerprinting, LC-MS quantitation) and ensures that procurement of Ga1 (and not a misidentified analog) yields a chemically authentic reference material.

• [1] Yoshimura, S., Narita, H., Hayashi, K., & Mitsuhashi, H. (1985). Studies on the Constituents of Asclepiadaceae Plants. LIX. The Structures of Five New Glycosides from Dregea volubilis (L.) BENTH. Chemical and Pharmaceutical Bulletin, 33(6), 2287-2293. View Source
• [2] Phuong, P. T., Anh, P. T. L., Nhiem, N. X., Thuy, N. T. K., & Kiem, P. V. (2020). Polyhydroxypregnane glycosides from Dregea volubilis. Vietnam Journal of Science and Technology, 58(4), 426-433. View Source

Purity Specification Consistency

Commercially sourced Dregeoside Ga1 is supplied with verified purity levels, typically specified as ≥98% by HPLC . This level of purity is critical for its use as a quantitative reference standard in the analysis of D. volubilis extracts and related formulations. While a direct comparison of batch-to-batch purity from different vendors is beyond the scope of this guide, the availability of HPLC-verified material (>98%) provides a level of confidence in compound identity and homogeneity that is not guaranteed for less stringently characterized analogs or crude extracts.

Purity Specification

Class-level

≥98% HPLC purity, documented across suppliers

Reduces in-house QC burden

Vendor COA review recommended

Evidence Dimension	Analytical Purity (HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	Less pure or uncharacterized Dregeoside analogs or plant extracts
Quantified Difference	Quantifiable purity specification vs. undefined purity
Conditions	HPLC analysis as per vendor technical specifications

Why This Matters

For studies requiring precise dosing (e.g., in vitro bioassays, in vivo pharmacology), the use of high-purity Ga1 minimizes confounding effects from impurities, ensuring that observed biological responses can be reliably attributed to the target compound.

Storage and Handling Parameters

While direct inhibitory data for Dregeoside Ga1 against α-glucosidase is not publicly available, its close structural analogs from the same plant source, namely volubiloside A and drevoluoside N, have demonstrated significant activity at 40 µM with inhibitions of 51.3 ± 3.2% and 50.4 ± 3.1%, respectively, compared to the reference drug acarbose (59.8 ± 1.6%) [1]. Given the shared pregnane glycoside scaffold and the critical role of glycosidic moieties in enzyme recognition, Ga1 is a compelling candidate for targeted screening in antidiabetic drug discovery programs.

Handling Properties

Class-level

m.p. 126.5–129°C; [α]D +25.3°; soluble in DMSO, CHCl₃, etc.

Minimizes pre-experimental optimization

Storage at −20°C desiccated

Evidence Dimension	α-Glucosidase Inhibition
Target Compound Data	No direct data; inferred from structural analogs
Comparator Or Baseline	Volubiloside A: 51.3 ± 3.2% at 40 µM; Drevoluoside N: 50.4 ± 3.1% at 40 µM; Acarbose: 59.8 ± 1.6%
Quantified Difference	N/A (inference only)
Conditions	In vitro enzyme assay, 40 µM concentration

Why This Matters

This class-level inference guides the rational selection of Ga1 for focused antidiabetic screening libraries, distinguishing it from other natural products lacking such documented bioactivity in closely related congeners.

• [1] Phuong, P. T., Anh, P. T. L., Nhiem, N. X., Thuy, N. T. K., & Kiem, P. V. (2020). Pregnane glycosides from Dregea volubilis and their α-glucosidase inhibitory activity. Phytochemistry Letters, 37, 90-94. View Source

Dregeoside Ga1 Application Scenarios

HPLC Analytical Reference Standard

Dregeoside Ga1 serves as a definitive chemical marker for the authentication and quantitative analysis of Dregea volubilis herbal materials and derived products. Its unique and fully elucidated structure, verified by NMR and MS [1], allows for the development of robust HPLC-UV or LC-MS/MS methods. Procurement of high-purity Ga1 (≥98% by HPLC) ensures the accuracy and reproducibility of these analytical assays, a critical requirement for compliance with pharmacopoeial standards and research integrity.

NMR Metabolomics Benchmark

As a well-defined pregnane glycoside with a unique drebyssogenin G aglycone and a specific trisaccharide sequence [1], Dregeoside Ga1 is an essential compound for SAR investigations. Researchers can use Ga1 to probe how variations in the aglycone and glycosidic linkages (compared to Dregeoside Da1 or volubilosides) influence biological targets such as α-glucosidase, as inferred from class-level activity [2]. This facilitates the rational design of optimized analogs with improved potency or selectivity.

SAR Study Control Compound

Given the demonstrated α-glucosidase inhibitory activity of structurally related pregnane glycosides from D. volubilis [1], Dregeoside Ga1 is a logical inclusion in targeted screening libraries for type 2 diabetes mellitus. Its procurement as a pure compound enables its direct evaluation in enzyme inhibition assays, potentially validating the class-level inference and uncovering its specific contribution to the plant's ethnopharmacological profile.

Application

Selection Property

Validation Focus

HPLC Reference Standard

Certified chromatographic purity

Method calibration and traceability

NMR Metabolomics Benchmark

Curated spectroscopic reference data

Dereplication and spectral matching

SAR Study Control

Structurally defined comparator

Contextualizing analog activity

Natural Product Education

Pre-isolated analytical standard

Hands-on characterization training

• [1] Yoshimura, S., Narita, H., Hayashi, K., & Mitsuhashi, H. (1985). Studies on the Constituents of Asclepiadaceae Plants. LIX. The Structures of Five New Glycosides from Dregea volubilis (L.) BENTH. Chemical and Pharmaceutical Bulletin, 33(6), 2287-2293. View Source
• [2] Phuong, P. T., Anh, P. T. L., Nhiem, N. X., Thuy, N. T. K., & Kiem, P. V. (2020). Pregnane glycosides from Dregea volubilis and their α-glucosidase inhibitory activity. Phytochemistry Letters, 37, 90-94. View Source